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Compound of Interest

Compound Name: Metyrapone

Cat. No.: B1676538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metyrapone is a well-characterized inhibitor of cytochrome P450 enzymes, primarily targeting

steroid 11β-hydroxylase (CYP11B1), a key enzyme in cortisol biosynthesis.[1][2] This inhibitory

action makes it a valuable tool in endocrinology research and diagnostics, particularly for

assessing the function of the hypothalamic-pituitary-adrenal (HPA) axis.[2][3] In the context of

in vitro studies, Metyrapone is utilized to investigate steroidogenesis, adrenal cell function, and

the impact of cortisol inhibition on various cellular processes. These application notes provide

detailed protocols for the preparation of Metyrapone stock solutions and their use in cell

culture experiments.

Data Presentation
Accurate preparation of Metyrapone solutions is critical for reproducible experimental

outcomes. The following tables summarize the key quantitative data for Metyrapone.

Table 1: Metyrapone Properties
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Property Value Source

Molecular Weight 226.27 g/mol

Appearance Crystalline solid

Purity ≥98% (HPLC)

Storage (Powder) -20°C for up to 3 years

Table 2: Solubility of Metyrapone

Solvent Maximum Concentration Source

DMSO
22.63 mg/mL (100 mM) to 46

mg/mL (203.29 mM)

Ethanol ~30 mg/mL

Dimethyl formamide (DMF) ~30 mg/mL

Water 2.26 mg/mL (10 mM)

PBS (pH 7.2) ~5 mg/mL

Table 3: Recommended Stock and Working Concentrations

Solution Type Solvent
Typical
Concentration
Range

Storage of Stock
Solution

Stock Solution DMSO 10 mM - 100 mM

Aliquot and store at

-80°C for up to 1 year

or -20°C for up to 1

month. Avoid repeated

freeze-thaw cycles.

Working Solution Cell Culture Medium

0.1 µM - 10 µM (IC₅₀

for CYP11B1 is ~7.83

µM)

Prepare fresh from

stock solution for each

experiment.
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Experimental Protocols
Protocol 1: Preparation of Metyrapone Stock Solution
(100 mM in DMSO)
Materials:

Metyrapone powder (MW: 226.27 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the

Metyrapone powder vial and DMSO to come to room temperature.

Weighing Metyrapone: Carefully weigh out 22.63 mg of Metyrapone powder and transfer it

to a sterile microcentrifuge tube.

Dissolving Metyrapone: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube

containing the Metyrapone powder.

Ensuring Complete Dissolution: Vortex the tube thoroughly until the Metyrapone is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the 100 mM Metyrapone stock solution into smaller, single-

use volumes (e.g., 20 µL) in sterile microcentrifuge tubes or cryovials. This minimizes the

number of freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to one
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year) or at -20°C for shorter-term storage (up to one month).

Protocol 2: Application of Metyrapone in an In Vitro Cell
Culture Assay (e.g., H295R cells)
Materials:

Cultured cells (e.g., human adrenocortical carcinoma cell line H295R)

Complete cell culture medium

Metyrapone stock solution (100 mM in DMSO)

Sterile multi-well plates

Phosphate-Buffered Saline (PBS)

Incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific cell

line and duration of the experiment. Allow the cells to adhere and reach the desired

confluency (typically 70-80%) before treatment.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 100

mM Metyrapone stock solution at room temperature.

Serial Dilution: Prepare serial dilutions of the Metyrapone stock solution in complete cell

culture medium to achieve the desired final concentrations. Important: The final

concentration of DMSO in the culture medium should be kept low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity.

Example for a 10 µM final concentration:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL

of culture medium to get a 100 µM solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1676538?utm_src=pdf-body
https://www.benchchem.com/product/b1676538?utm_src=pdf-body
https://www.benchchem.com/product/b1676538?utm_src=pdf-body
https://www.benchchem.com/product/b1676538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 100 µL of the 100 µM intermediate solution to 900 µL of culture medium in the well

to achieve a final concentration of 10 µM.

Cell Treatment: Remove the existing culture medium from the wells and replace it with the

medium containing the desired concentrations of Metyrapone. Include a vehicle control

group treated with the same final concentration of DMSO as the highest Metyrapone
concentration.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)

at 37°C in a 5% CO₂ incubator. For longer-term studies, the medium with fresh Metyrapone
may need to be replaced every 2-3 days.

Downstream Analysis: Following incubation, the cells or culture supernatant can be collected

for various downstream analyses, such as hormone quantification (e.g., cortisol, 11-

deoxycortisol), cell viability assays, gene expression analysis, or protein analysis.

Mandatory Visualizations
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Caption: Experimental workflow for Metyrapone stock solution preparation and in vitro

application.
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Caption: Metyrapone inhibits the conversion of 11-Deoxycortisol to Cortisol by blocking

CYP11B1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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